Cas no 2228795-74-0 (2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde)

• Product Name: 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde
• CAS No: 2228795-74-0
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 6029662
• PubChem ID: 165627657
• Update Time: 2025-05-20

2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde
• EN300-1788698
• 2228795-74-0

• Inchi： 1S/C10H11FO3/c1-13-9-4-3-8(11)10(14-2)7(9)5-6-12/h3-4,6H,5H2,1-2H3
• InChI Key： IPWZKGBFHUSVEH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(CC=O)=C1OC)OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde

Comprehensive Overview of 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde (CAS No. 2228795-74-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde (CAS No. 2228795-74-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its fluoro and dimethoxy substituents, serves as a critical building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemicals, and material science, aligning with the growing demand for high-value chemical intermediates.

The molecular structure of 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde incorporates a phenylacetaldehyde backbone modified with electron-withdrawing and electron-donating groups, making it a fascinating subject for reactivity studies. Its CAS No. 2228795-74-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Recent trends indicate a surge in queries related to green synthesis methods and sustainable production of such intermediates, highlighting the industry's shift toward environmentally friendly practices.

One of the most compelling applications of 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde lies in its role as a precursor for biologically active molecules. Pharmaceutical companies are leveraging its fluorinated aromatic moiety to develop novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases. This aligns with the broader market trend of fluorine-containing drugs, which account for over 20% of FDA-approved pharmaceuticals. The compound's dimethoxy groups further enhance its utility in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums.

From a technical perspective, the synthesis of CAS No. 2228795-74-0 often involves multistep organic reactions, including Friedel-Crafts acylation and selective fluorination. Optimizing these processes for high yield and low environmental impact remains a key focus area, as evidenced by recent publications in journals like Organic Process Research & Development. Additionally, the compound's physical properties—such as solubility in polar aprotic solvents—make it suitable for high-throughput screening platforms, a growing niche in drug discovery automation.

The agrochemical sector also benefits from derivatives of 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde, particularly in designing next-generation pesticides with improved target specificity. This resonates with global discussions on precision agriculture and reduced ecological footprint. Furthermore, material scientists are investigating its incorporation into advanced polymers for electronic applications, capitalizing on the fluorine effect on material stability.

In conclusion, 2-(3-fluoro-2,6-dimethoxyphenyl)acetaldehyde (CAS No. 2228795-74-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications across pharmaceuticals, agrochemicals, and materials science underscore its importance in addressing contemporary challenges. As research continues to uncover new possibilities, this compound is poised to remain a high-demand intermediate in the chemical industry.